Cas no 2137931-32-7 (N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine)

• Product Name: N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine
• CAS No: 2137931-32-7
• MF: C₁₁H₁₅F₃N₂
• MW: 232.245413064957
• CID: 5299221
• Update Time: 2025-10-20

N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine
• 1,3-Benzenediamine, N3,N3-diethyl-4-(trifluoromethyl)-

• Inchi： 1S/C11H15F3N2/c1-3-16(4-2)10-7-8(15)5-6-9(10)11(12,13)14/h5-7H,3-4,15H2,1-2H3
• InChI Key： REZWOZNKSMMTOJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1N(CC)CC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 3
• Topological Polar Surface Area: 29.3

Additional information on N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine

N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine (CAS No. 2137931-32-7): A Comprehensive Overview

N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine (CAS No. 2137931-32-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique trifluoromethyl and diethylamino functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its versatility and the growing demand for fluorinated compounds in high-performance applications.

The molecular structure of N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine features a benzene ring substituted with a trifluoromethyl group at the 6-position and two ethylamino groups at the 1 and 3 positions. This configuration imparts unique electronic and steric properties, making it an excellent candidate for use in drug discovery and catalyst design. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical development.

One of the most notable applications of N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine is in the synthesis of small-molecule inhibitors and biologically active compounds. Its ability to act as a building block for more complex structures has made it a focal point in medicinal chemistry. For instance, it is often utilized in the development of kinase inhibitors, which are pivotal in treating various diseases, including cancer and inflammatory disorders. The compound's fluorine-rich nature also aligns with the current trend of incorporating fluorinated moieties into drug candidates to improve their efficacy and pharmacokinetic profiles.

In the agrochemical sector, N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine serves as a key intermediate in the production of pesticides and herbicides. The trifluoromethyl group is known to enhance the biological activity of agrochemicals, providing better pest control and crop protection. This has led to a surge in demand for such compounds, particularly in regions with intensive agricultural practices. The compound's stability under various environmental conditions further adds to its appeal in this sector.

Beyond pharmaceuticals and agrochemicals, N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine is also explored in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells. The incorporation of fluorinated aromatic amines into these materials can significantly improve their performance, including charge transport and light-emitting efficiency. This aligns with the global push toward sustainable and energy-efficient technologies.

The synthesis of N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine typically involves multi-step organic reactions, including nitration, reduction, and alkylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are increasingly being employed to enhance yield and reduce reaction times. These innovations are part of a broader trend toward green chemistry, where efficiency and environmental impact are prioritized.

Market trends indicate a growing interest in N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine, driven by its diverse applications and the expanding fluorochemicals market. Analysts predict steady growth in demand, particularly from the pharmaceutical and agrochemical industries. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and optimization of this compound to meet rising needs.

For researchers and industry professionals, understanding the properties and applications of N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine is essential. Its role in advancing drug development, agricultural science, and material innovation underscores its importance in modern chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.

In summary, N1,N1-diethyl-6-(trifluoromethyl)benzene-1,3-diamine (CAS No. 2137931-32-7) is a versatile and highly valuable compound with wide-ranging applications. Its unique chemical structure and functional groups make it a cornerstone in the development of advanced pharmaceuticals, agrochemicals, and materials. As research progresses, its significance is only expected to grow, solidifying its place in the future of chemical innovation.